Cas no 66033-69-0 (6-Bromo-3-methylbenzodisoxazole)

• Product Name: 6-Bromo-3-methylbenzodisoxazole
• CAS No: 66033-69-0
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD07778388
• CID: 826463
• PubChem ID: 12411322
• Update Time: 2025-05-21

6-Bromo-3-methylbenzodisoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methylbenzo[d]isoxazole
• 6-bromo-3-methyl-1,2-Benzisoxazole
• 6-bromo-3-methyl-1,2-benzoxazole
• 6-Bromo-3-methyl-benzo[d]isoxazole
• 1,2-Benzisoxazole, 6-bromo-3-methyl-
• PubChem24259
• LSPSVCJKVFCWHE-UHFFFAOYSA-N
• 6-Bromo-3-methylbenzo[d] isoxazole
• 0136AC
• 6-BROMO-3-METHYLBENZODISOXAZOLE
• RL04521
• FCH1324762
• BC005024
• AX8108452
• AB0049229
• ST2404517
• SCHEMBL1530408
• 6-BROMO-3-METHYLBENZOISOXAZOLE
• A852419
• DTXSID00497017
• SY239981
• J-518375
• EN300-1442070
• CS-0085338
• Z765350404
• AKOS015917923
• MFCD07778388
• 6-Bromo-3-methylbenzisoxazole
• FT-0650844
• DS-15881
• 6-bromo-3-methylbenzo[d]isoxazole, AldrichCPR
• 66033-69-0
• F19699
• AMY2091
• AC-27120
• DB-007135
• 6-Bromo-3-methylbenzodisoxazole

• MDL： MFCD07778388
• Inchi： 1S/C8H6BrNO/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3
• InChI Key： LSPSVCJKVFCWHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C)=NOC=2C=1

Computed Properties

• Exact Mass: 210.96300
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.8

Experimental Properties

• Density: 1.606±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73 ºC
• Boiling Point: 292.5±20.0 ºC (760 Torr),
• Flash Point: 130.7±21.8 ºC,
• Refractive Index: 1.63
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 26.03000
• LogP: 2.89870

6-Bromo-3-methylbenzodisoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-Bromo-3-methylbenzodisoxazole

6-Bromo-3-methylbenzodisoxazole: A Comprehensive Overview

6-Bromo-3-methylbenzodisoxazole (CAS No. 66033-69-0) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodisoxazoles, which are known for their unique structural properties and potential applications in drug discovery. The benzodisoxazole core of this molecule provides a rigid framework that can be further functionalized to explore its biological activities.

The synthesis of 6-bromo-3-methylbenzodisoxazole involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for further research. The presence of the bromine substituent at the 6-position and the methyl group at the 3-position introduces steric and electronic effects that can influence the compound's reactivity and bioavailability.

One of the most promising applications of 6-bromo-3-methylbenzodisoxazole lies in its potential as a scaffold for drug development. Researchers have explored its ability to act as a template for constructing bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammation, suggesting its potential role in therapeutic interventions.

In addition to its pharmacological applications, 6-bromo-3-methylbenzodisoxazole has also been investigated for its electronic properties. The benzodisoxazole moiety is known to exhibit fluorescence under specific conditions, which has led to its consideration as a component in fluorescent sensors and imaging agents. Recent research has focused on enhancing its fluorescence quantum yield through structural modifications, paving the way for its use in bioimaging technologies.

The structural versatility of 6-bromo-3-methylbenzodisoxazole allows for further functionalization to explore its interactions with biological systems. For instance, the bromine substituent can serve as a site for nucleophilic aromatic substitution, enabling the introduction of additional functional groups that may enhance its bioactivity or selectivity. Such modifications are critical in drug design, where fine-tuning molecular properties is essential for achieving desired therapeutic outcomes.

From a synthetic perspective, the preparation of 6-bromo-3-methylbenzodisoxazole involves a multi-step process that begins with the formation of the benzene ring followed by the introduction of the disoxazole moiety. The use of modern catalytic systems has significantly improved the efficiency and yield of these reactions, making large-scale synthesis feasible. This has facilitated extensive studies on its physical and chemical properties, as well as its interactions with biological targets.

In conclusion, 6-bromo-3-methylbenzodisoxazole (CAS No. 66033-69-0) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery and materials science. Further research into its properties and applications is expected to unlock new possibilities for leveraging this compound in diverse fields.